Cas no 1805179-32-1 (4-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805179-32-1
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4873714
• Update Time: 2025-06-07

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-6-1-4(2-12)5(3-14)7(13-6)8(10)11/h1,3,8H,2,12H2
• InChI Key： WSBBOPYTOYMKBC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C=O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805179-32-1)

The compound 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde, identified by the CAS registry number 1805179-32-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatile functionalities. The structure of this molecule is characterized by a pyridine ring substituted with an aminomethyl group at position 4, a chlorine atom at position 6, a difluoromethyl group at position 2, and a carboxaldehyde group at position 3. These substituents collectively contribute to its distinct chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving precise control over reaction conditions. The synthesis typically begins with the preparation of the pyridine ring, followed by sequential substitution reactions to introduce the desired functional groups. The introduction of the aminomethyl group, for instance, involves nucleophilic substitution or reductive amination techniques, while the placement of the difluoromethyl group requires careful fluorination strategies to ensure regioselectivity. The carboxaldehyde group is often introduced via oxidation or aldehyde protection/deprotection sequences, depending on the specific synthetic pathway employed.

The structural features of 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde make it an attractive candidate for various applications in pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound has shown promise as a potential drug lead due to its ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer cell proliferation, making it a subject of interest in oncology research.

In the field of agrochemistry, this compound has been explored as a component in novel pesticides and herbicides. Its unique combination of electron-withdrawing groups (such as chlorine and difluoromethyl) and electron-donating groups (such as aminomethyl) creates a balance that enhances its bioactivity while maintaining stability under environmental conditions. Research conducted in collaboration with agricultural scientists has demonstrated its efficacy in controlling specific pest species without significant adverse effects on non-target organisms.

The material science community has also taken notice of this compound's potential as a building block for advanced materials. Its pyridine-based structure provides opportunities for coordination chemistry applications, such as metalloorganic frameworks (MOFs) and coordination polymers. Recent experiments have shown that this compound can serve as a ligand in the construction of MOFs with high surface areas and tunable pore sizes, which are valuable for gas storage and separation applications.

From an analytical standpoint, the characterization of 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde has been achieved through various spectroscopic techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula and exact mass, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its molecular conformation and intermolecular interactions. X-ray crystallography has further elucidated its three-dimensional structure, revealing key details about bond lengths, angles, and packing arrangements that are critical for understanding its physical properties.

In terms of stability and degradation pathways, this compound exhibits moderate thermal stability under ambient conditions but may undergo decomposition under high temperatures or prolonged exposure to light. Studies on its environmental fate have shown that it can undergo hydrolysis in aqueous environments, particularly under alkaline conditions, leading to the formation of less complex degradation products. These findings are essential for assessing its environmental impact and ensuring safe handling practices in industrial settings.

The development of efficient analytical methods for detecting and quantifying this compound is another area of active research. Techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been optimized for its analysis in complex matrices, enabling its detection at trace levels in biological fluids or environmental samples. Such methods are crucial for pharmacokinetic studies and toxicity assessments.

In conclusion, 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805179-32-1) is a multifaceted organic compound with significant potential across diverse fields due to its unique chemical structure and functional groups. Ongoing research continues to uncover new applications and deepen our understanding of its properties, positioning it as an important molecule in contemporary chemical science.